(+)-N,N,alpha-Trimethylbenzeneethanamine hydrochloride
(+)-N,N,alpha-Trimethylbenzeneethanamine hydrochloride
N,N-Dimethylamphetamine (N,N-DMA) is a regulated stimulant that is an N-methylated analog of methamphetamine. It is often found as an impurity in preparations of methamphetamine. DMA itself is less active and less neurotoxic than methamphetamine. The metabolites of DMA that are detectable in human urine have been characterized. This product is intended for research and forensic applications.
Brand Name:
Vulcanchem
CAS No.:
33286-27-0
VCID:
VC0144622
InChI:
InChI=1S/C11H17N.ClH/c1-10(12(2)3)9-11-7-5-4-6-8-11;/h4-8,10H,9H2,1-3H3;1H
SMILES:
CC(CC1=CC=CC=C1)N(C)C.Cl
Molecular Formula:
C11H18ClN
Molecular Weight:
199.72 g/mol
(+)-N,N,alpha-Trimethylbenzeneethanamine hydrochloride
CAS No.: 33286-27-0
Reference Standards
VCID: VC0144622
Molecular Formula: C11H18ClN
Molecular Weight: 199.72 g/mol
CAS No. | 33286-27-0 |
---|---|
Product Name | (+)-N,N,alpha-Trimethylbenzeneethanamine hydrochloride |
Molecular Formula | C11H18ClN |
Molecular Weight | 199.72 g/mol |
IUPAC Name | N,N-dimethyl-1-phenylpropan-2-amine;hydrochloride |
Standard InChI | InChI=1S/C11H17N.ClH/c1-10(12(2)3)9-11-7-5-4-6-8-11;/h4-8,10H,9H2,1-3H3;1H |
Standard InChIKey | UTWYKDPIWNRKCN-UHFFFAOYSA-N |
SMILES | CC(CC1=CC=CC=C1)N(C)C.Cl |
Canonical SMILES | CC(CC1=CC=CC=C1)N(C)C.Cl |
Appearance | Assay:≥98%A solution in methanol |
Description | N,N-Dimethylamphetamine (N,N-DMA) is a regulated stimulant that is an N-methylated analog of methamphetamine. It is often found as an impurity in preparations of methamphetamine. DMA itself is less active and less neurotoxic than methamphetamine. The metabolites of DMA that are detectable in human urine have been characterized. This product is intended for research and forensic applications. |
Synonyms | Dimetamfetamine;N,N-Dimethylamphetamine;Metrotonin;NSC 27146;NSC 75736;T 312 |
Reference | 1.Witkin, J.M.,Ricaurte, G.A., and Katz, J.L. Behavioral effects of N-methylamphetamine and N,N-dimethylamphetamine in rats and squirrel monkeys. Journal of Pharmacology and Experimental Therapeutics 253, 466-474 (1990). |
PubChem Compound | 17139087 |
Last Modified | Nov 11 2021 |
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